Cas no 891867-80-4 (1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 891867-80-4
• Molecular Formula: C₁₉H₁₈N₂O₄
• Molecular Weight: 338.357224941254
• CID: 6509705
• PubChem ID: 22520473

1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-(3-methoxybenzyl)-4-(3-methoxyphenyl)pyrazine-2,3(1H,4H)-dione
• 891867-80-4
• F3407-2408
• 1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]pyrazine-2,3-dione
• AKOS001912442
• VU0626510-1

• InChIKey： AKKGZUPFPXJGTD-UHFFFAOYSA-N
• Inchi： 1S/C19H18N2O4/c1-24-16-7-3-5-14(11-16)13-20-9-10-21(19(23)18(20)22)15-6-4-8-17(12-15)25-2/h3-12H,13H2,1-2H3
• SMILES： O=C1C(N(C=CN1CC1C=CC=C(C=1)OC)C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 338.12665706g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 338.12665706g/mol
• Heavy Atom Count: 25
• Complexity: 522
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines